N-(pyrazin-2-yl)-3-(pyrrolidine-1-sulfonyl)benzamide
Overview
Description
N-(pyrazin-2-yl)-3-(pyrrolidine-1-sulfonyl)benzamide, otherwise known as PZ-PSB, is a pyrazine-based amide compound commonly used in scientific research. It is used as a tool to study the effects of various biochemical and physiological processes. PZ-PSB has a wide range of applications in the lab, from drug development to biochemistry research.
Mechanism of Action
PZ-PSB acts as an inhibitor of certain enzymes, such as protein kinase C. It binds to the active site of the enzyme, preventing it from carrying out its normal function. This inhibition can be used to study the effects of enzymes on various biochemical and physiological processes.
Biochemical and Physiological Effects
The inhibition of protein kinase C by PZ-PSB has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, to reduce inflammation, and to reduce the activity of certain hormones. It has also been shown to reduce the activity of certain enzymes, such as adenylate cyclase.
Advantages and Limitations for Lab Experiments
PZ-PSB has a number of advantages for lab experiments. It is inexpensive and easy to synthesize, and it has a wide range of applications in research. Additionally, it has been shown to be relatively stable in solution and can be stored at room temperature. However, it has a number of limitations. It has a relatively short half-life in solution, and it can be toxic at high concentrations.
Future Directions
PZ-PSB has a wide range of potential future applications. It could be used to study the effects of various drugs on cells, to identify potential drug targets, and to develop new drugs. Additionally, it could be used to study the effects of hormones on cells, to study the effects of enzymes on metabolic pathways, and to study the effects of various biochemical and physiological processes. It could also be used to study the effects of various environmental factors on cells, such as temperature, pH, and light. Finally, it could be used to study the effects of various genetic mutations on cells, and to identify potential therapeutic targets for various diseases.
Synthesis Methods
PZ-PSB can be synthesized in a two-step process. First, a pyrazine-based amide is synthesized by reacting a pyrazine-2-carboxylic acid with an amine, such as pyrrolidine-1-sulfonylbenzamide. The resulting product is then reacted with a base, such as sodium hydroxide, to form the desired PZ-PSB.
Scientific Research Applications
PZ-PSB is commonly used in scientific research to study the effects of various biochemical and physiological processes. It has been used in the development of drugs, to study the effects of hormones on cells, and to study the effects of enzymes on metabolic pathways. PZ-PSB has also been used to study the effects of various drugs on cells, and to identify potential drug targets.
properties
IUPAC Name |
N-pyrazin-2-yl-3-pyrrolidin-1-ylsulfonylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O3S/c20-15(18-14-11-16-6-7-17-14)12-4-3-5-13(10-12)23(21,22)19-8-1-2-9-19/h3-7,10-11H,1-2,8-9H2,(H,17,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BUEVUNJCQWLTTK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=NC=CN=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(pyrazin-2-yl)-3-(pyrrolidin-1-ylsulfonyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(13Z)-16-acetyl-9-methyl-13-[(thiophen-2-yl)methylidene]-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.0^{2,7}.0^{11,15}]hexadeca-2,4,6,10-tetraen-14-one](/img/structure/B6420592.png)
![4-chloro-3-(morpholine-4-sulfonyl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide](/img/structure/B6420601.png)
![4-chloro-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-3-(piperidine-1-sulfonyl)benzamide](/img/structure/B6420603.png)
![2,4-diethyl 5-[4-chloro-3-(pyrrolidine-1-sulfonyl)benzamido]-3-methylthiophene-2,4-dicarboxylate](/img/structure/B6420611.png)
![2-[(5Z)-5-{[(4-fluorophenyl)carbamoyl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide](/img/structure/B6420617.png)
![ethyl 4-[4-({4-benzamido-5,6-dimethylfuro[2,3-d]pyrimidin-2-yl}sulfanyl)butanamido]benzoate](/img/structure/B6420618.png)
![4-{[2-methyl-7-(trifluoromethyl)quinolin-4-yl]amino}-N-(1,3-thiazol-2-yl)benzene-1-sulfonamide](/img/structure/B6420626.png)
![3-{[4-(dimethylamino)phenyl]carbamoyl}-2-(pentylamino)propanoic acid](/img/structure/B6420631.png)
![2-(4-fluorophenoxy)-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]butanamide](/img/structure/B6420662.png)
![4-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}-N-{2-[5-(methylsulfanyl)-1,3,4-oxadiazol-2-yl]phenyl}butanamide](/img/structure/B6420683.png)
![N-(4-methoxyphenyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine](/img/structure/B6420691.png)
![N-pentyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine](/img/structure/B6420693.png)